2,5-dimethyl-N-(2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-(2-oxo-1,3-dihydroindol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C16H16N2O3S/c1-10-3-4-11(2)15(7-10)22(20,21)18-13-5-6-14-12(8-13)9-16(19)17-14/h3-8,18H,9H2,1-2H3,(H,17,19)
• InChI Key: GBXSBOVARZWXHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

2,5-dimethyl-N-(2-oxoindolin-5-yl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DIBOS and belongs to the class of sulfonamides.

Scientific Research Applications

Photodynamic Therapy Applications

One study explores the synthesis and characterization of zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, demonstrating its potential in photodynamic therapy. This compound exhibits good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Evaluation

Another study synthesizes and evaluates a series of N-substituted benzenesulfonamide derivatives for their in vitro antimicrobial and anticancer activities. These compounds were found to exhibit significant activity, underscoring their therapeutic potential (Kumar et al., 2014).

Structural Analysis and Drug Design

Research into the structural analysis of N-(2,3-Dimethylphenyl)benzenesulfonamide derivatives reveals their stabilization by extensive intra- and intermolecular hydrogen bonds, providing insights into the design of nonsteroidal anti-inflammatory drugs (Siddiqui et al., 2008).

Photophysical and Photochemical Properties

A study on the synthesis, crystal, and molecular-electronic structure of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride discusses their photophysical and photochemical properties. These properties are relevant for photocatalytic applications, indicating the compounds' suitability for environmental remediation processes (Rublova et al., 2017).

Anticancer and Radioprotective Agents

The utility of specific benzenesulfonamide derivatives in the synthesis of novel quinolines with potential anticancer and radioprotective effects has been investigated. Some derivatives showed significant cytotoxic activity, highlighting their potential in cancer therapy and protection against radiation-induced damage (Ghorab et al., 2008).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to various biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

It is known that indole derivatives can affect a broad range of biochemical pathways due to their diverse biological activities . For example, some indole derivatives have been found to have antiviral activity, suggesting they may affect viral replication pathways .

Result of Action

It is known that indole derivatives can have various biological effects, such as antiviral, anti-inflammatory, and anticancer activities . For example, some indole derivatives have been found to exhibit notable cytotoxicity toward human cancer cell lines .